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An In-depth Technical Guide to 3-Cyano-2-
methylphenylboronic Acid
Abstract: This technical guide provides a comprehensive overview of 3-Cyano-2-
methylphenylboronic acid, a key organoboron compound utilized extensively in organic

synthesis and medicinal chemistry. The document details its fundamental physical and

chemical properties, explores its reactivity with a focus on the Suzuki-Miyaura cross-coupling

reaction, and outlines its applications as a versatile synthetic intermediate. Furthermore, this

guide provides essential information on safe handling, storage, and stability to ensure its

effective and secure use in a laboratory setting. Designed for researchers, chemists, and

professionals in drug development, this paper synthesizes technical data with practical insights

to serve as an authoritative resource.

Introduction
3-Cyano-2-methylphenylboronic acid, with CAS number 313546-19-9, is a substituted

arylboronic acid that has emerged as a valuable building block in modern synthetic chemistry.

[1][2] Its structure, featuring a phenyl ring functionalized with a boronic acid group, a cyano

group, and a methyl group, provides a unique combination of reactivity and steric/electronic

properties. Organoboron compounds, and boronic acids in particular, are cornerstones of

carbon-carbon bond formation, largely due to their stability, low toxicity, and exceptional utility

in palladium-catalyzed cross-coupling reactions.[3][4]
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The presence of the boronic acid moiety [-B(OH)₂] makes this compound a prime substrate for

the Suzuki-Miyaura reaction, a Nobel Prize-winning method for synthesizing biaryls, which are

common motifs in pharmaceuticals.[5] The cyano and methyl substituents modulate the

electronic nature of the aromatic ring, influencing the compound's reactivity and allowing for the

precise construction of complex molecular architectures. This guide offers an in-depth analysis

of its properties and applications, providing the scientific community with a foundational

understanding of this important reagent.

Physicochemical Properties
A thorough understanding of a reagent's physicochemical properties is fundamental to its

successful application in research and development.

General Information
The core identifiers and structural details for 3-Cyano-2-methylphenylboronic acid are

summarized below.

Property Value Source(s)

CAS Number 313546-19-9 [1][2][6]

Molecular Formula C₈H₈BNO₂ [2][7][8]

Molecular Weight 160.97 g/mol [2][7][9]

Synonyms
(3-Cyano-2-

methylphenyl)boronic acid
[10]

SMILES
B(C1=C(C(=CC=C1)C#N)C)

(O)O
[8]

InChIKey
FBHYTUYMTRDCOI-

UHFFFAOYSA-N
[8]

Physical Properties
The physical characteristics of 3-Cyano-2-methylphenylboronic acid are critical for

determining appropriate reaction conditions and purification methods.
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Property Value Notes Source(s)

Appearance
White to off-white

powder/crystal

Based on typical

appearance of

arylboronic acids.

Boiling Point 359.8 ± 52.0 °C
Predicted value at 760

mmHg.
[7][11]

Density 1.20 ± 0.1 g/cm³ Predicted value. [7]

Solubility

Insoluble in water,

soluble in many

organic solvents.

General property of

arylboronic acids.
[11]

Chemical Properties and Reactivity
The synthetic utility of 3-Cyano-2-methylphenylboronic acid is dictated by the interplay of its

three functional groups. The boronic acid is the primary reactive site for cross-coupling, while

the cyano and methyl groups provide electronic and steric influence.

The Suzuki-Miyaura Cross-Coupling Reaction
The most prominent application of this compound is in the Suzuki-Miyaura cross-coupling

reaction, which forges a new carbon-carbon bond between the boronic acid-bearing carbon

and an sp²-hybridized carbon of an organic halide or triflate. This reaction is renowned for its

mild conditions, functional group tolerance, and high yields.

The catalytic cycle involves three primary steps:

Oxidative Addition: The palladium(0) catalyst inserts into the carbon-halide bond of the

coupling partner (e.g., an aryl bromide).

Transmetalation: The organic group from the boronic acid is transferred to the palladium

center, displacing the halide. This step is typically facilitated by a base.

Reductive Elimination: The two organic fragments are eliminated from the palladium center,

forming the new C-C bond and regenerating the palladium(0) catalyst.
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Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction
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Caption: General workflow for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: Representative Suzuki-Miyaura
Coupling
This protocol is a generalized procedure and should be optimized for specific substrates.

Reagent Preparation: In a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon

or Nitrogen), combine 3-Cyano-2-methylphenylboronic acid (1.0 eq), the aryl halide

coupling partner (1.1 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq).

Solvent and Base Addition: Add a suitable degassed solvent (e.g., a mixture of toluene and

water or dioxane) followed by an aqueous solution of a base, such as 2M sodium carbonate

(Na₂CO₃) or potassium carbonate (K₂CO₃) (2.0-3.0 eq).

Reaction Execution: Heat the reaction mixture with vigorous stirring to a temperature

between 80-110 °C. Monitor the reaction progress using an appropriate analytical technique,
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such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS).

Workup and Purification: Upon completion, cool the mixture to room temperature and dilute it

with an organic solvent like ethyl acetate. Wash the organic layer with water and brine, then

dry it over anhydrous sodium sulfate (Na₂SO₄). After filtration, concentrate the solvent under

reduced pressure. Purify the crude product using column chromatography on silica gel to

yield the desired biaryl compound.

Applications in Research and Drug Development
The unique substitution pattern of 3-Cyano-2-methylphenylboronic acid makes it a valuable

intermediate in the synthesis of complex organic molecules, particularly within the

pharmaceutical industry.

Pharmaceutical Intermediates: Boronic acids are crucial for synthesizing biologically active

compounds.[5] They are key components in the development of various therapeutic agents,

including kinase inhibitors, anti-cancer agents, and HIV protease inhibitors.[5] The boronic

acid functional group itself is a feature in several FDA-approved drugs, such as Bortezomib

(Velcade), a proteasome inhibitor for treating multiple myeloma.[4][12]

Building Block in Synthesis: This compound serves as a versatile reagent for introducing the

3-cyano-2-methylphenyl moiety into larger molecules. This is essential for structure-activity

relationship (SAR) studies, where systematic modifications of a lead compound are

performed to optimize its pharmacological profile.[3]

Materials Science: Arylboronic acids are also used in the development of organic electronics

and sensors, where their ability to form covalent bonds and interact with other molecules is

exploited.

Handling, Storage, and Safety
Proper handling and storage are imperative to maintain the integrity of 3-Cyano-2-
methylphenylboronic acid and to ensure laboratory safety.

Safety Profile and Hazard Information
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Based on available safety data sheets, this compound presents several hazards.

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory

irritation).[13][14]

Signal Word: Warning.[13][14]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[13]

Recommended Handling Procedures
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety glasses or a face shield.[13][15][16]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust or vapors.[15][16][17]

Exposure Avoidance: Avoid direct contact with skin and eyes.[13][17] In case of accidental

contact, rinse the affected area thoroughly with water and seek medical attention if irritation

persists.[13][15]

Fire Safety: Keep away from sources of ignition. Use appropriate extinguishing media such

as dry chemical, sand, or alcohol-resistant foam in case of a fire.[17]

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[15][17] The recommended storage temperature is refrigerated, between 2°C and 8°C.

[2][18]

Atmosphere: For long-term stability and to prevent potential degradation (deboronation),

storage under an inert atmosphere (e.g., Argon or Nitrogen) is advised.[2]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[15][16]
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Conclusion
3-Cyano-2-methylphenylboronic acid is a highly versatile and valuable reagent in the field of

organic chemistry. Its well-defined reactivity, particularly in Suzuki-Miyaura cross-coupling,

makes it an indispensable tool for the synthesis of complex molecules in pharmaceutical and

materials science research. A comprehensive understanding of its physical properties, chemical

behavior, and safety protocols, as detailed in this guide, is essential for its effective and safe

utilization. As the demand for sophisticated molecular architectures continues to grow, the

importance of specialized building blocks like 3-Cyano-2-methylphenylboronic acid will

undoubtedly increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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